3,3-Difluoro-1-methylpiperidine-4,4-diol hydrochloride 3,3-Difluoro-1-methylpiperidine-4,4-diol hydrochloride
Brand Name: Vulcanchem
CAS No.:
VCID: VC16704917
InChI: InChI=1S/C6H11F2NO2.ClH/c1-9-3-2-6(10,11)5(7,8)4-9;/h10-11H,2-4H2,1H3;1H
SMILES:
Molecular Formula: C6H12ClF2NO2
Molecular Weight: 203.61 g/mol

3,3-Difluoro-1-methylpiperidine-4,4-diol hydrochloride

CAS No.:

Cat. No.: VC16704917

Molecular Formula: C6H12ClF2NO2

Molecular Weight: 203.61 g/mol

* For research use only. Not for human or veterinary use.

3,3-Difluoro-1-methylpiperidine-4,4-diol hydrochloride -

Specification

Molecular Formula C6H12ClF2NO2
Molecular Weight 203.61 g/mol
IUPAC Name 3,3-difluoro-1-methylpiperidine-4,4-diol;hydrochloride
Standard InChI InChI=1S/C6H11F2NO2.ClH/c1-9-3-2-6(10,11)5(7,8)4-9;/h10-11H,2-4H2,1H3;1H
Standard InChI Key CKNCEKXNCWDENW-UHFFFAOYSA-N
Canonical SMILES CN1CCC(C(C1)(F)F)(O)O.Cl

Introduction

Chemical Identity and Structural Features

3,3-Difluoro-1-methylpiperidine-4,4-diol hydrochloride (CAS No. 2809100-76-1) is a bicyclic amine derivative with the molecular formula C₆H₁₂ClF₂NO₂ and a molecular weight of 203.61 g/mol . The IUPAC name, 3,3-difluoro-1-methylpiperidine-4,4-diol;hydrochloride, reflects its substitution pattern:

  • A methyl group at the 1-position of the piperidine ring.

  • Two fluorine atoms at the 3-position, creating a geminal difluoro motif.

  • Two hydroxyl groups at the 4-position, forming a diol moiety.

  • A hydrochloride salt to enhance solubility and stability.

The canonical SMILES string CN1CCC(C(C1)(F)F)(O)O.Cl confirms the connectivity and stereochemistry, while the InChIKey CKNCEKXNCWDENW-UHFFFAOYSA-N provides a unique identifier for computational studies.

Physicochemical Properties

PropertyValueSource
Molecular FormulaC₆H₁₂ClF₂NO₂
Molecular Weight203.61 g/mol
Purity≥97%
SolubilityWater (hydrochloride salt)
Storage Conditions-20°C, desiccated

The hydrochloride salt form enhances aqueous solubility, critical for in vitro assays and formulation development. Thermodynamic stability data remain unreported, but analogous difluoropiperidines exhibit melting points between 120–150°C .

SupplierPurityQuantityPrice
Aladdin Scientific97%100 mg$236.90
VulcanChem≥95%500 mg$882.90

Lead times range from 8–12 weeks due to custom synthesis requirements .

Future Research Directions

  • Mechanistic Studies: Elucidate the compound’s binding kinetics and off-target effects using cryo-EM and patch-clamp electrophysiology.

  • Prodrug Development: Explore ester or carbonate prodrugs to enhance oral bioavailability.

  • Clinical Translation: Initiate Phase I trials to assess safety and tolerability in healthy volunteers.

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